Proxiphomine

• CAS No.: 52212-92-7
• Molecular Formula: C29H37NO2
• Molecular Weight: 431.6 g/mol
• IUPAC Name: (3E,9R,11E,13S,16S,17R,18S)-18-benzyl-9,15,16-trimethyl-19-azatricyclo[11.7.0.01,17]icosa-3,11,14-triene-2,20-dione
• InChI: InChI=1S/C29H37NO2/c1-20-12-7-4-5-10-17-26(31)29-24(16-11-13-20)18-21(2)22(3)27(29)25(30-28(29)32)19-23-14-8-6-9-15-23/h6,8-11,14-18,20,22,24-25,27H,4-5,7,12-13,19H2,1-3H3,(H,30,32)/b16-11+,17-10+/t20-,22-,24+,25+,27+,29?/m1/s1
• InChI Key: ILSZZTCTDIUCOJ-AHOQSTAASA-N
• SMILES: CC1CCCCC=CC(=O)C23C(C=CC1)C=C(C(C2C(NC3=O)CC4=CC=CC=C4)C)C
• Isomeric SMILES: C[C@@H]1CCCC/C=C/C(=O)C23[C@@H](/C=C/C1)C=C([C@H]([C@H]2[C@@H](NC3=O)CC4=CC=CC=C4)C)C
• Synonyms: 16-methyl-10-phenyl-(13)cytochalasa-6(7),13,21-trien-1,23-dione; proxiphomine

Description

No information about Proxiphomine is available in the provided evidence. This absence precludes a detailed introduction or analysis of its properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

While direct data on Proxiphomine is unavailable, the evidence provides general methodologies for comparing compounds. For example:

Guidelines for Comparative Analysis

• Structural Similarity : Compounds may be compared based on shared functional groups, metal coordination (e.g., phosphine-alkene ligands in ), or backbone structures .
• Functional Similarity : Compounds with analogous applications (e.g., Tromethamine in , used as a buffering agent) can be evaluated for efficacy, toxicity, or industrial relevance .
• Analytical Techniques : Methods such as HPLC () or mass spectrometry () are critical for quantifying differences in purity, stability, or reactivity between compounds .

Example Comparison Framework

A hypothetical comparison might follow the template below, though specific data for Proxiphomine cannot be populated:

Parameter	Compound A	Compound B	Proxiphomine
Molecular Formula	C₃H₈NO₃	C₄H₁₁NO₃	Unknown
Application	Buffer agent	Catalyst	Unknown
Binding Affinity	2.4 µM	1.8 µM	Unknown
Thermal Stability	150°C	180°C	Unknown

Research Findings and Limitations

• Key Challenges: The absence of Proxiphomine in the provided evidence suggests it may be a novel, poorly characterized, or misspelled compound.
• Methodological Insights :
  • Studies like and emphasize the importance of validated analytical techniques (e.g., NMR, HPLC) for compound comparison, which would apply to Proxiphomine if data were available .
  • highlights the need for "academically credible sources" for justifying comparisons, underscoring the current evidence gap .